Cas no 71933-54-5 (Sarmentosin)

• Product Name: Sarmentosin
• CAS No: 71933-54-5
• MF: C₁₁H₁₇NO₇
• MW: 275.255183935165
• CID: 570485
• PubChem ID: 5281123
• Update Time: 2025-05-28

Sarmentosin Chemical and Physical Properties

Names and Identifiers

• 2-Butenenitrile, 4-(b-D-glucopyranosyloxy)-2-(hydroxymethyl)-,(2E)-
• 2-Butenenitrile, 4-(beta-D-glucopyranosyloxy)-2-(hydroxymethyl)-, (E)-
• Sarmentosin
• (2E)-4-(beta-D-Glucopyranosyloxy)-2-(hydroxymethyl)-2-butenenitrile
• AKOS032948571
• Sarmentosine
• E88726
• DTXSID601318121
• AC1NQY28
• CHEBI:9033
• C08340
• AKOS040760691
• CS-0016647
• W1890
• 71933-54-5
• SCHEMBL16398230
• HY-N1244
• FS-8987
• Q27108224
• 2-Butenenitrile,4-(beta-D-glucopyranosyloxy)-2-(hydroxymethyl)-, (E)-
• (2E)-2-(hydroxymethyl)-4-{[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}but-2-enenitrile
• (E)-2-(hydroxymethyl)-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-but-2-enenitrile
• SCHEMBL16398227
• 4-(b-D-Glucopyranosyloxy)-2-(hydroxymethyl)-2-butenenitrile, 9CI
• Nigrumin
• Sarmentosin?
• (E)-2-(hydroxymethyl)-4-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl)oxy-but-2-enenitrile
• (E)-2-(hydroxymethyl)-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybut-2-enenitrile
• DA-67412
• (E)-2-(hydroxymethyl)-4-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxybut-2-enenitrile

• Inchi： 1S/C11H17NO7/c12-3-6(4-13)1-2-18-11-10(17)9(16)8(15)7(5-14)19-11/h1,7-11,13-17H,2,4-5H2/b6-1+/t7-,8-,9+,10-,11-/m1/s1
• InChI Key： FWAYDNJCBHNWQD-JBWLPIRVSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC/C=C(\C#N)/CO

Computed Properties

• Exact Mass: 275.101
• Monoisotopic Mass: 275.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.1
• Topological Polar Surface Area: 143A^2
• Molecular Weight: 275.25

Experimental Properties

• Color/Form: Oil
• Density: 1.51
• Boiling Point: 621.9°C at 760 mmHg
• Flash Point: 329.9°C
• Refractive Index: 1.593
• PSA: 143.40000
• LogP: -2.75482
• Vapor Pressure: 0.0±4.1 mmHg at 25°C

Sarmentosin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides